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Compound of Interest

Compound Name: (R)-Bicalutamide-d4

CAS No.: 1217826-87-3

Cat. No.: B564370 Get Quote

This guide provides an in-depth overview of (R)-Bicalutamide-d4, a deuterated analog of the

non-steroidal antiandrogen, (R)-Bicalutamide. Designed for researchers, scientists, and drug

development professionals, this document delves into the core physicochemical properties,

applications, and analytical methodologies related to this stable isotope-labeled compound.

Introduction: The Significance of Isotopic Labeling
(R)-Bicalutamide is the pharmacologically active enantiomer of Bicalutamide, a potent

androgen receptor (AR) antagonist used primarily in the treatment of prostate cancer.[1] By

competitively inhibiting the binding of androgens to the AR, it disrupts the signaling pathway

that promotes the growth of prostate cancer cells.[2]

The introduction of deuterium atoms into the (R)-Bicalutamide structure to create (R)-
Bicalutamide-d4 provides a crucial tool for bioanalytical studies. The increased mass of

deuterium compared to hydrogen allows for the differentiation of the labeled and unlabeled

compounds by mass spectrometry. This property is invaluable for quantitative analyses in

complex biological matrices, where it is commonly employed as an internal standard.

Physicochemical Properties
The fundamental characteristics of (R)-Bicalutamide-d4 are summarized in the table below.

These properties are essential for designing and executing analytical methods, as well as for

understanding its behavior in various experimental settings.
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Property Value Source

CAS Number 1217826-87-3 [3]

Molecular Formula C₁₈H₁₀D₄F₄N₂O₄S [3]

Molecular Weight 434.4 g/mol [3]

IUPAC Name

(2R)-N-[4-cyano-3-

(trifluoromethyl)phenyl]-2-

hydroxy-2-methyl-3-(2,3,5,6-

tetradeuterio-4-

fluorophenyl)sulfonylpropanam

ide

[3]

Note: A racemic mixture of Bicalutamide-d4 is also available under CAS number 1185035-71-5.

[4]

Application as an Internal Standard in LC-MS/MS
Analysis
The primary application of (R)-Bicalutamide-d4 is as an internal standard for the quantification

of Bicalutamide in biological samples using liquid chromatography-tandem mass spectrometry

(LC-MS/MS).[2] The rationale behind using a stable isotope-labeled internal standard is to

correct for variations in sample preparation, injection volume, and matrix effects, thereby

ensuring the accuracy and precision of the analytical method.

Experimental Workflow
The following diagram illustrates a typical workflow for the quantification of (R)-Bicalutamide in

a biological matrix, such as plasma, using (R)-Bicalutamide-d4 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample (e.g., Plasma) Spike with (R)-Bicalutamide-d4 Protein Precipitation & LLE/SPE Evaporation & Reconstitution UPLC/HPLC Separation Tandem Mass Spectrometry (MRM) Peak Area Integration Calculate Peak Area Ratio (Analyte/IS) Quantification via Calibration Curve
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LC-MS/MS quantification workflow.

Detailed Protocol: Quantification in Human Plasma
This protocol outlines a validated method for determining the concentration of (R)-Bicalutamide

in human plasma.

1. Preparation of Calibration Standards and Quality Control Samples:

Prepare a stock solution of (R)-Bicalutamide and (R)-Bicalutamide-d4 in a suitable organic

solvent (e.g., methanol).

Serially dilute the (R)-Bicalutamide stock solution with blank human plasma to create

calibration standards at various concentrations.

Prepare quality control (QC) samples at low, medium, and high concentrations in a similar

manner.

2. Sample Extraction:

To 100 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the (R)-
Bicalutamide-d4 internal standard working solution.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 12,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.
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Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive.

MRM Transitions:

(R)-Bicalutamide: To be determined empirically, e.g., m/z 431.1 → 255.1

(R)-Bicalutamide-d4: To be determined empirically, e.g., m/z 435.1 → 259.1

4. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio of (R)-Bicalutamide to (R)-Bicalutamide-d4.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of (R)-Bicalutamide in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Conclusion
(R)-Bicalutamide-d4 is an indispensable tool for the accurate and precise quantification of (R)-

Bicalutamide in biological matrices. Its use as an internal standard in LC-MS/MS-based

bioanalytical methods is a well-established practice that enhances the reliability of

pharmacokinetic and drug metabolism studies. This guide provides a foundational
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understanding of its properties and a practical framework for its application in a research

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Bicalutamide - Wikipedia [en.wikipedia.org]

2. caymanchem.com [caymanchem.com]

3. (R)-Bicalutamide-d4 | C18H14F4N2O4S | CID 46780799 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Bicalutamide-d4 | C18H14F4N2O4S | CID 49849567 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(R)-Bicalutamide-d4: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564370#cas-number-and-molecular-weight-of-r-
bicalutamide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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